Cas no 1187830-89-2 ((6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine hydrochloride)

• Product Name: (6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine hydrochloride
• CAS No: 1187830-89-2
• MF: C₁₆H₂₀ClN₃
• MW: 289.803102493286
• MDL: MFCD12400783
• CID: 1011116
• PubChem ID: 56776978
• Update Time: 2025-11-01

(6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine hydrochloride
• (6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine HCl
• (6-benzyl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)methanamine,hydrochloride
• J-501648
• (6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine hcl 95+%
• WS-01263
• DTXSID50718461
• AKOS015847266
• (6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine 2hcl
• (6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanaminehydrochloride
• 1-(6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine--hydrogen chloride (1/1)
• SC2511
• (6-benzyl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)methanamine;hydrochloride
• 1187830-89-2
• CS-0054057
• W-205017
• DB-353497

• MDL： MFCD12400783
• Inchi： 1S/C16H19N3.ClH/c17-10-15-7-6-14-12-19(9-8-16(14)18-15)11-13-4-2-1-3-5-13;/h1-7H,8-12,17H2;1H
• InChI Key： IYEHYXCLNBRVCV-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC=CC=2)CC2=CC=C(CN)N=C2CC1

Computed Properties

• Exact Mass: 289.13500
• Monoisotopic Mass: 289.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Color/Form: Solid
• PSA: 42.15000
• LogP: 3.53880

(6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on (6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine hydrochloride

Introduction to (6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine hydrochloride (CAS No. 1187830-89-2)

(6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine hydrochloride, with the CAS number 1187830-89-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of naphthyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural framework of this molecule consists of a naphthyridine core, which is a fused bicyclic system containing both pyridine and pyrimidine rings. The presence of a benzyl group at the 6-position and a methanamine moiety at the 2-position contributes to its unique chemical properties and biological interactions. The hydrochloride salt form enhances its solubility in aqueous media, making it more suitable for various pharmacokinetic studies and in vitro assays.

In recent years, there has been a growing interest in naphthyridine derivatives as pharmacological agents. These compounds have shown promise in multiple therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific structural features of (6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine hydrochloride make it a valuable scaffold for further drug development.

One of the most compelling aspects of this compound is its potential as an inhibitor of certain enzymes involved in cancer progression. Preclinical studies have demonstrated that naphthyridine derivatives can interact with target proteins in a manner that disrupts abnormal cellular signaling pathways. Specifically, research has indicated that this compound may inhibit kinases and other enzymes that are crucial for tumor growth and metastasis.

The benzyl group in the molecule plays a critical role in modulating its binding affinity to biological targets. This group can engage in hydrophobic interactions and π-stacking interactions with aromatic residues in proteins, enhancing the compound's ability to bind effectively. Additionally, the tetrahydro structure contributes to its metabolic stability, allowing for longer half-lives in vivo.

Recent advances in computational chemistry have enabled more precise predictions of the biological activity of this compound. Molecular docking studies have been instrumental in identifying key binding pockets on target proteins and optimizing the structure for improved efficacy. These computational approaches have guided experimental efforts toward developing more potent analogs.

The hydrochloride salt form of (6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine hydrochloride also offers practical advantages in formulation development. Its enhanced solubility facilitates easy administration via various routes, including oral and intravenous delivery. This is particularly important for therapeutic agents where bioavailability is a critical factor.

Moreover, the compound's stability under different storage conditions makes it suitable for industrial-scale production and commercialization. Its resistance to degradation ensures consistent quality throughout the supply chain, which is essential for pharmaceutical applications.

In conclusion, (6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine hydrochloride represents a promising candidate for further exploration in drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing novel therapeutics. Continued research into this compound and its derivatives is likely to yield significant advancements in pharmaceutical chemistry.